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Compound of Interest

Compound Name: Ethyl 8-quinolinecarboxylate

Cat. No.: B1329917 Get Quote

An In-depth Technical Guide to Ethyl 8-quinolinecarboxylate

This guide provides comprehensive information on the molecular properties of Ethyl 8-
quinolinecarboxylate, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
The fundamental molecular characteristics of Ethyl 8-quinolinecarboxylate and its derivatives

are crucial for their application in scientific research and pharmaceutical development. Below is

a summary of these key quantitative data.
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Compound Name Molecular Formula Molecular Weight ( g/mol )

Ethyl 8-quinolinecarboxylate C12H11NO2 201.2244[1]

Ethyl 8-nitro-4-oxo-1,4-dihydro-

3-quinolinecarboxylate
C12H10N2O5 262.222[2]

Ethyl 8-ethyl-4-oxo-1H-

quinoline-3-carboxylate
C14H15NO3 245.27400[3]

Ethyl 8-fluoro-4-hydroxy-3-

quinolinecarboxylate
C12H10FNO3 235.21[4]

Ethyl 8-hydroxyquinoline-5-

carboxylate
C12H11NO3 217.22[5]

Experimental Protocols
The synthesis of quinoline derivatives is a cornerstone of medicinal chemistry. The following is

a generalized experimental protocol for the synthesis of quinoline-3-carboxylates, which can be

adapted for Ethyl 8-quinolinecarboxylate.

General Synthesis of Ethyl Quinoline-3-carboxylates:

A common method for synthesizing the quinoline core is the Pfitzinger condensation reaction.

[6] This involves the reaction of an isatin with a carbonyl compound containing an α-methylene

group in the presence of a base.

Arylmethyl azides can also serve as precursors. In a typical procedure, the arylmethyl azide is

reacted with an acrylate derivative in the presence of a Lewis acid catalyst, such as boron

trifluoride etherate (BF3•OEt2). The reaction mixture is stirred until the evolution of nitrogen gas

ceases. Following the initial reaction, an oxidizing agent like 2,3-dichloro-5,6-dicyano-1,4-

benzoquinone (DDQ) may be added to facilitate the aromatization to the final quinoline product.

The crude product is then purified, typically by silica gel chromatography.[7]

Experimental Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of

ethyl quinoline-3-carboxylates.
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Caption: A generalized workflow for the synthesis and purification of ethyl quinoline-3-

carboxylates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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